![molecular formula C25H35N5O2 B2533547 1-(2-Ethoxyphenyl)-3-(2-(1-methylindolin-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)urea CAS No. 1171521-82-6](/img/structure/B2533547.png)
1-(2-Ethoxyphenyl)-3-(2-(1-methylindolin-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(2-Ethoxyphenyl)-3-(2-(1-methylindolin-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)urea is a useful research compound. Its molecular formula is C25H35N5O2 and its molecular weight is 437.588. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Compound Synthesis and Biological Properties
1-(2-Ethoxyphenyl)-3-(2-(1-methylindolin-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)urea is involved in various scientific research endeavors, particularly in compound synthesis and exploring biological properties. A study by Гюльнара Артаваздовна Геворгян et al. (2017) focused on the synthesis of compounds with structures similar to this compound. They discovered that some of the synthesized dihydrochlorides possess anti-inflammatory, analgesic, and peripheral N-cholinolytic properties, indicating potential therapeutic applications in medicine (Геворгян et al., 2017).
Radioligand Development for Neurological Studies
C. Gilissen et al. (2003) evaluated derivatives of the compound as potential in vivo tracers for the high-affinity choline uptake (HACU) system. Their research aimed to improve the understanding and imaging of neurological functions, particularly involving the HACU system, which is crucial for cholinergic neurotransmission in the brain (Gilissen et al., 2003).
Enzyme Inhibition and Anticancer Activity
Compounds structurally related to this compound have been evaluated for their enzyme inhibition and anticancer activities. For instance, Ch Hu et al. (2018) synthesized a compound with a similar structure and assessed its anti-tumor activities by MTT assay, indicating potential applications in cancer therapy (Hu et al., 2018).
Neurological and Psychiatric Research
The compound has also been studied in the context of neurological and psychiatric conditions. P. Bonaventure et al. (2015) characterized a selective orexin-1 receptor antagonist related to this compound. Their research provided insights into the role of the orexin system in stress-induced hyperarousal and panic states, contributing to the understanding of complex emotional behaviors (Bonaventure et al., 2015).
Properties
IUPAC Name |
1-(2-ethoxyphenyl)-3-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H35N5O2/c1-4-32-24-8-6-5-7-21(24)27-25(31)26-18-23(30-15-13-28(2)14-16-30)19-9-10-22-20(17-19)11-12-29(22)3/h5-10,17,23H,4,11-16,18H2,1-3H3,(H2,26,27,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
COTOECLHOCQZGZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1NC(=O)NCC(C2=CC3=C(C=C2)N(CC3)C)N4CCN(CC4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H35N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.